Cas no 2098046-34-3 ((3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone
• CAS No: 2098046-34-3
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 4775532
• Update Time: 2025-07-17

(3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(pyridin-2-yl)methanone
• (3-azidoazetidin-1-yl)-pyridin-2-ylmethanone
• (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone

• Inchi： 1S/C9H9N5O/c10-13-12-7-5-14(6-7)9(15)8-3-1-2-4-11-8/h1-4,7H,5-6H2
• InChI Key： OHGQUTQTMKYQQU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 203.08070993 g/mol
• Monoisotopic Mass: 203.08070993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.20
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6

Additional information on (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone

Introduction to (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone and Its Significance in Modern Chemical Research

(3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone is a compound with the CAS number 2098046-34-3, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its azido and pyridine substituents, represents a promising scaffold for the development of novel therapeutic agents.

The structural motif of (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone is highly versatile, allowing for diverse chemical modifications that can be tailored to target specific biological pathways. The presence of the azido group (-N₃) at the azetidinone ring provides a reactive site for further functionalization, enabling the synthesis of complex derivatives with enhanced pharmacological activity. This feature makes it an attractive building block for medicinal chemists seeking to develop innovative small-molecule drugs.

In recent years, there has been a growing interest in exploring the potential of azetidinone derivatives in drug discovery. These compounds have shown promise in various preclinical studies due to their ability to interact with biological targets in a highly specific manner. The pyridine moiety in (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone further enhances its binding affinity by forming hydrogen bonds with nucleophilic residues in protein targets. This dual functionality makes it an ideal candidate for designing molecules that can modulate enzyme activity and signal transduction pathways.

One of the most compelling aspects of (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The azido group in this compound can be used to introduce reactive sites that allow for covalent bonding with key residues in kinase domains, leading to the development of potent and selective inhibitors.

Recent advancements in click chemistry have further expanded the utility of (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone. Click reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), provide a rapid and efficient way to construct complex molecular architectures. By incorporating azido and alkyne functional groups into the structure, researchers can exploit these reactions to generate diverse libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify novel drug candidates with improved pharmacokinetic profiles.

The synthesis of (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the azido group necessitates careful handling to prevent decomposition, as azides can be sensitive to heat and light. However, modern synthetic techniques have greatly improved the safety and efficiency of these reactions, making it feasible to produce this compound on a larger scale for research purposes.

In conclusion, (3-Azidoazetidin-1-yl)(pyridin-2-yl)methanone represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.